Cas no 2229610-40-4 (N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine
• CAS No: 2229610-40-4
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6219792
• PubChem ID: 165668462
• Update Time: 2025-05-19

N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine
• EN300-1746313
• N-methyl-1-[(quinolin-4-yl)methyl]cyclopropan-1-amine
• 2229610-40-4

• Inchi： 1S/C14H16N2/c1-15-14(7-8-14)10-11-6-9-16-13-5-3-2-4-12(11)13/h2-6,9,15H,7-8,10H2,1H3
• InChI Key： LXWPYDGYVONWMM-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=CN=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine

N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine (CAS No. 2229610-40-4): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine (CAS No. 2229610-40-4) has emerged as a compound of significant interest. This molecule, characterized by its unique quinoline and cyclopropane structural motifs, has garnered attention for its potential applications in drug discovery and material science. Its molecular structure combines a methylated amine group with a quinoline scaffold, offering a versatile platform for further chemical modifications.

The synthesis of N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine involves multi-step organic reactions, often starting from readily available quinoline derivatives. Researchers have explored various catalytic methods to optimize its yield and purity, making it a subject of interest in green chemistry discussions. The compound's stability under different conditions has also been a focal point, particularly in the context of storage and handling protocols.

One of the most frequently asked questions about CAS No. 2229610-40-4 revolves around its biological activity. Preliminary studies suggest that the quinoline moiety may contribute to interactions with biological targets, such as enzymes or receptors. This has led to speculation about its potential role in medicinal chemistry, particularly in the development of small-molecule therapeutics. However, further research is needed to validate these hypotheses.

In the context of material science, N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine has been investigated for its optical properties. The quinoline ring system is known for its fluorescence, which could be harnessed in sensor technologies or organic electronics. Researchers are also exploring its potential as a ligand in coordination chemistry, where it might facilitate the formation of novel metal-organic frameworks (MOFs).

The safety profile of CAS No. 2229610-40-4 is another area of interest. While it is not classified as a hazardous substance, standard laboratory precautions should be observed during its handling. Questions about its environmental impact and biodegradability are also common, reflecting the growing emphasis on sustainable chemistry practices.

From a commercial perspective, the availability of N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine is limited, with only a handful of suppliers offering it for research purposes. This scarcity has driven interest in alternative synthetic routes and scalable production methods. The compound's price and purity are frequently discussed topics among researchers, highlighting the need for cost-effective solutions.

In summary, N-methyl-1-(quinolin-4-yl)methylcyclopropan-1-amine (CAS No. 2229610-40-4) represents a fascinating intersection of organic chemistry, pharmaceutical research, and material science. Its unique molecular architecture and potential applications make it a compound worth watching in the coming years. As research progresses, we can expect to uncover more about its properties and utility in various scientific domains.